Cas no 5798-49-2 (1-NAPHTHALENEMETHANAMINE, N-(1-NAPHTHALENYLMETHYL)-)

1-NAPHTHALENEMETHANAMINE, N-(1-NAPHTHALENYLMETHYL)- structure
5798-49-2 structure
Product Name:1-NAPHTHALENEMETHANAMINE, N-(1-NAPHTHALENYLMETHYL)-
CAS No:5798-49-2
MF:C22H19N
MW:297.392965555191
CID:3203040
PubChem ID:2750826
Update Time:2025-04-21

1-NAPHTHALENEMETHANAMINE, N-(1-NAPHTHALENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

    • 1-NAPHTHALENEMETHANAMINE, N-(1-NAPHTHALENYLMETHYL)-
    • Bis(1-naphthylmethyl)amine
    • 1-naphthalen-1-yl-N-(naphthalen-1-ylmethyl)methanamine
    • 64GVI37WCL
    • UNII-64GVI37WCL
    • AKOS004901023
    • 5798-49-2
    • Di(alpha-naphthylmethyl)amine
    • Q27263753
    • BIS(NAPHTHALEN-1-YLMETHYL)AMINE
    • SCHEMBL6008064
    • DI(.ALPHA.-NAPHTHYLMETHYL)AMINE
    • Oprea1_466452
    • CHEMBL3733964
    • Bis(1-naphthylmethyl)amine [MI]
    • Inchi: 1S/C22H19N/c1-3-13-21-17(7-1)9-5-11-19(21)15-23-16-20-12-6-10-18-8-2-4-14-22(18)20/h1-14,23H,15-16H2
    • InChI Key: GKMOEOCCICICGF-UHFFFAOYSA-N
    • SMILES: C1(CNCC2=C3C(C=CC=C3)=CC=C2)=C2C(C=CC=C2)=CC=C1

Computed Properties

  • Exact Mass: 297.151749610Da
  • Monoisotopic Mass: 297.151749610Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 12Ų
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